Cas no 52328-81-1 (4-(1,1,2,3,3,3-hexafluoropropoxy)aniline)

• Product Name: 4-(1,1,2,3,3,3-hexafluoropropoxy)aniline
• CAS No: 52328-81-1
• MF: C₉H₇F₆NO
• MW: 259.148403406143
• MDL: MFCD03002298
• CID: 359898
• PubChem ID: 15224805
• Update Time: 2025-08-05

4-(1,1,2,3,3,3-hexafluoropropoxy)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-(1,1,2,3,3,3-hexafluoropropoxy)-
• 4-(1,1,2,3,3,3-hexafluoropropoxy)aniline
• DTXSID80570256
• NYNKODGXQLUBKF-UHFFFAOYSA-N
• 52328-81-1
• EN300-88848
• SCHEMBL1361753

• MDL： MFCD03002298
• Inchi： 1S/C9H7F6NO/c10-7(8(11,12)13)9(14,15)17-6-3-1-5(16)2-4-6/h1-4,7H,16H2
• InChI Key： NYNKODGXQLUBKF-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)C(OC1C=CC(=CC=1)N)(F)F

Computed Properties

• Exact Mass: 259.04321
• Monoisotopic Mass: 259.04318282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25

Additional information on 4-(1,1,2,3,3,3-hexafluoropropoxy)aniline

Benzenamine, 4-(1,1,2,3,3,3-Hexafluoropropoxy): A Comprehensive Overview

Benzenamine, also known as aniline, is a fundamental aromatic amine compound with a wide range of applications in organic chemistry and materials science. The compound in question, 4-(1,1,2,3,3,3-hexafluoropropoxy)benzenamine (CAS No: 52328-81-1), is a derivative of aniline with a unique substituent: a hexafluoropropoxy group attached to the para position of the benzene ring. This substitution significantly alters the electronic and physical properties of the molecule compared to its parent compound.

The hexafluoropropoxy group is a highly electron-withdrawing substituent due to the presence of six fluorine atoms. This makes 4-(1,1,2,3,3,3-hexafluoropropoxy)benzenamine an interesting candidate for various applications in modern chemistry. Recent studies have highlighted its potential in drug design and materials science due to its unique electronic properties and high stability under harsh conditions.

In terms of synthesis methods for 4-(1,1,2,3,3,3-hexafluoropropoxy)benzenamine, researchers have explored both traditional and innovative approaches. One common method involves the nucleophilic aromatic substitution of an appropriate para-substituted aniline derivative with a hexafluoropropylating agent under specific reaction conditions. This process requires precise control over temperature and catalysts to ensure high yield and purity.

The electronic properties of 4-(1,1,2,3,3,3-hexafluoropropoxy)benzenamine make it particularly useful in the field of optoelectronics. Recent advancements have demonstrated its ability to act as a charge transport layer in organic light-emitting diodes (OLEDs). Its high electron mobility and excellent thermal stability are key factors contributing to its performance in such applications.

In addition to its electronic applications,4-(1,1,2,3,3,3-hexafluoropropoxy)benzenamine) has shown promise in catalysis. Its strong electron-withdrawing effect enhances the acidity of the amino group on the benzene ring when compared to unsubstituted aniline. This property makes it a valuable catalyst in various organic transformations.

The chemical stability of this compound is another area that has garnered significant attention from researchers. Studies have shown that CAS No: 52328-81-1) exhibits exceptional resistance to oxidation and hydrolysis under extreme conditions. This stability is attributed to the highly electronegative fluorine atoms within the hexafluoropropoxy group.

In conclusion,< strong>CAS No: 52328-81-1 strong>) orBenzenamine strong>,< strong>4-(hexafluoropropoxy) strong>) is a versatile compound with diverse applications across multiple fields of chemistry. Its unique substituent endows it with distinctive electronic properties that make it valuable for both academic research and industrial applications.